Zinc

• IUPAC Name: zinc
• InChI: InChI=1S/Zn
• InChI Key: HCHKCACWOHOZIP-UHFFFAOYSA-N
• Canonical SMILES: [Zn]
• Molecular Formula: Zn
• DSSTOX Substance ID: DTXSID7035012, DTXSID101316732, DTXSID201316735
• Molecular Weight: 65.4 g/mol
• Physical Description: Zinc ashes appears as a grayish colored powder. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Insoluble in water. Used in paints, bleaches and to make other chemicals., Zinc dust appears as a grayish powder. Insoluble in water. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Used in paints, bleaches and to make other chemicals., Dry Powder; Dry Powder, Pellets or Large Crystals, Water or Solvent Wet Solid, Liquid; Dry Powder, Water or Solvent Wet Solid; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Gray powder; [CAMEO], GREY-TO-BLUE POWDER.
• Boiling Point: 907 °C
• Solubility: Soluble in acids and alkalies; insoluble in water, Solubility in water: reaction
• Density: 7.133 g/cu cm at 25 °C; 6.830 g/cu cm at 419.5 °C (solid); 6.620 g/cu cm at 419.5 °C (liquid); 6.250 g/cu cm at 800 °C, 7.1 g/cm³
• Vapor Pressure: 1.47X10-6 Pa (1.10X10-8 mm Hg) at 400 K (127 °C); 0.653 Pa (4.9X10-3 mm Hg) at 600 K (327 °C)
• Impurities: The effect of small amt of common impurities is to incr corrosion resistance to solutions, but not in the atmosphere ... Brittleness /of ordinary zinc/ is thought to be assoc with impurities such as tin., Lead contaminates special high grade zinc at 0.003%; high grade zinc at 0.07%; intermediate grade at 0.2%; brass special at 0.6%; prime western at 1.6%, Iron contaminates special high grade zinc at 0.003%; high grade at 0.02%; intermediate at 0.03%; brass special at 0.03%; prime western at 0.08%, Cadmium contaminates special high grade zinc at 0.003%; high grade at 0.03%; intermediate grade at 0.4%; brass special at 0.5%, For more Impurities (Complete) data for ZINC, ELEMENTAL (6 total), please visit the HSDB record page.
• Color/Form: Bluish-white, lustrous metal; distorted hexagonal close-packed structure; when heated to 100-150 °C becomes malleable, at 210 °C becomes brittle and pulverizable, Brittle at ordinary temperatures
• CAS No.: 7440-66-6, 14018-82-7, 15176-26-8, 19229-95-9
• Melting Point: 787 °F, 419.53 °C, 419 °C

Description

Zinc is an essential transition metal with critical roles in a vast array of biological processes, making it a fundamental reagent for biochemical and cellular research. Its primary research value lies in its function as a structural or catalytic cofactor for an estimated 10% of all mammalian proteins, including numerous transcription factors, signaling molecules, and enzymes such as carbonic anhydrase and alkaline phosphatase. Researchers utilize high-purity this compound to supplement cell culture media, study metalloenzyme kinetics, and investigate intracellular signaling pathways. Its mechanism of action often involves stabilizing protein structures or facilitating catalytic reactions through Lewis acid chemistry. Furthermore, this compound is indispensable for studying immune function, neurological health (acting as a synaptic transmitter in Zincergic neurons), and programmed cell death. In molecular biology, this compound is a key component of this compound Finger Nucleases (ZFNs), enabling targeted genome editing. This product is supplied as a high-purity metal to ensure experimental reproducibility and reliability in these diverse and critical research applications.

Scientific Research Applications

Medical Applications

1.1 Anticancer Properties

Zinc nanoparticles have garnered significant attention for their potential in cancer treatment and diagnostics. Research indicates that this compound and its modified nanoparticles can act as effective anticancer agents. They have been utilized in the development of nanoprobes and quantum dots for targeting and diagnosing various cancers such as lung, breast, and skin tumors. The synthesis methods for these nanoparticles include both chemical processes and novel green synthesis techniques, leveraging biological organisms like fungi and algae .

1.2 Immune System Regulation

This compound plays a crucial role in modulating the immune response. Studies have shown that this compound can prevent excessive inflammation by regulating the NF-kB pathway in immune cells. This regulation is vital in conditions like sepsis, where an uncontrolled immune response can lead to severe complications .

1.3 this compound Deficiency and Health Implications

This compound deficiency is a public health concern affecting approximately 17% of the global population. Its deficiency can lead to growth retardation, impaired immune function, and delayed wound healing . Innovative research utilizing genetically encoded fluorescent sensors has enabled scientists to monitor this compound levels in individual cells over time, revealing critical insights into how this compound influences cell division and health .

Agricultural Applications

2.1 Fertilizers and Soil Health

This compound is an essential micronutrient for plant growth, playing a pivotal role in enzyme function and protein synthesis. This compound deficiency in soil can lead to reduced crop yields. Therefore, this compound fertilizers are often applied to enhance soil fertility and improve agricultural productivity .

2.2 Pest Control

This compound compounds such as this compound pyrithione are used as broad-spectrum antibacterial and antifungal agents in agricultural practices. These compounds help manage various plant diseases while promoting healthier crop yields .

Industrial Applications

3.1 Electronics and Optoelectronics

This compound oxide is emerging as a multifunctional material with applications in electronics, including sensors, solar cells, light-emitting diodes (LEDs), and spintronics. Its unique properties such as a wide bandgap and high exciton binding energy make it suitable for next-generation electronic devices .

3.2 Coatings and Corrosion Resistance

This compound is widely used in galvanization processes to protect steel from corrosion. This compound coatings provide a sacrificial layer that protects underlying metals from environmental degradation, significantly extending the lifespan of metal structures .

Case Studies

Application Area	Case Study	Findings
Anticancer Therapy	Use of this compound Nanoparticles	Demonstrated effectiveness in targeting cancer cells while minimizing damage to healthy tissues .
Immune Function	Regulation of Inflammation	This compound supplementation improved immune response without causing excessive inflammation during infections .
Agricultural Yield	This compound Fertilizer Application	Increased crop yield by addressing this compound deficiency in soil across multiple regions .
Electronics Development	Synthesis of this compound Oxide Nanostructures	Enhanced performance in solar cells due to optimized growth techniques .

Mechanism of Action

Zinc has three primary biological roles: catalytic, structural, and regulatory . This compound ions serve as a key component in many signal transduction processes and act as an essential cofactor for many proteins and enzymes . This compound transporters take up and release this compound ions across biological membranes, maintaining intracellular and intra-organellar this compound homeostasis . This compound’s catalytic and structural roles are well established, and it is involved in the regulation of gene expression, DNA metabolism, chromatin structure, cell proliferation, maturation, death, immune responses, and antioxidant defenses .

Comparison with Similar Compounds

Table 1: Structural Comparison of this compound and Analogous Metal Compounds

Property	This compound Compounds	Cadmium Compounds	Magnesium Compounds
Ionic Radius (Å)	0.74	0.95	0.72
Bond Length (M–O, Å)	1.93–2.05	2.10–2.30	1.95–2.15
Geometry	Tetrahedral/Octahedral	Tetrahedral/Octahedral	Tetrahedral

Chromium-Based Compounds

This compound chromate (ZnCrO₄) demonstrates higher genotoxicity and carcinogenicity than other hexavalent chromium compounds. In human bronchial cells, ZnCrO₄ induces 2.5× more chromosomal breaks than lead chromate (PbCrO₄) and 1.8× more than barium chromate (BaCrO₄). The this compound cation enhances cytotoxicity by disrupting intracellular this compound homeostasis, exacerbating DNA damage .

Table 2: Genotoxicity of Hexavalent Chromium Compounds

Compound	Clastogenicity (Chromosomal Breaks/Cell)	Cytotoxicity (LC₅₀, μM)
This compound Chromate	3.2 ± 0.4	12.5 ± 1.8
Barium Chromate	2.8 ± 0.3	14.0 ± 2.1
Lead Chromate	1.3 ± 0.2	25.0 ± 3.4
Sodium Chromate	1.1 ± 0.1	30.0 ± 4.2

This compound Salts in Protein Interactions

This compound chloride (ZnCl₂) exhibits the highest binding affinity to proteins like hen egg-white lysozyme (HEWL) and horseradish peroxidase (HRP), with equilibrium dissociation constants (KD) of 0.8 μM and 2.5 μM, respectively. In contrast, this compound gluconate shows lower affinity (KD: 5.2 μM for HEWL) due to its bulkier ligand structure .

Antifungal and Anticancer Agents

This compound compounds disrupt fungal this compound homeostasis via Zap1-dependent pathways, with ZnO nanoparticles selectively targeting cancer cells (IC₅₀: 15 μg/mL for HeLa cells vs. 50 μg/mL for normal fibroblasts) . Comparatively, cadmium oxide (CdO) nanoparticles are less selective, causing non-specific cytotoxicity .

Medical Formulations

For diarrhea treatment, this compound sulfate (23% Zn) and this compound acetate (30% Zn) are equally effective but differ in tolerability; acetate’s lower metallic taste improves patient compliance .

Table 3: this compound Compounds in Medical Use

Compound	This compound Content (%)	Application	Key Advantage
This compound Sulfate	23	Diarrhea treatment	Cost-effective
This compound Acetate	30	Diarrhea treatment	Better taste
This compound Gluconate	14	Lozenge formulations	High solubility

Biological Activity

Zinc (Zn) is an essential trace element that plays a critical role in numerous biological processes. Its biological activity is multifaceted, influencing cellular functions, immune responses, and metabolic pathways. This article delves into the various aspects of this compound's biological activity, supported by data tables, case studies, and detailed research findings.

1. This compound's Role in Cellular Functions

This compound is vital for maintaining cellular homeostasis and function. It acts as a cofactor for over 300 enzymes and is involved in the structural integrity of proteins, particularly those with this compound-finger motifs that regulate gene expression.

1.1 Enzymatic Functions

• Enzyme Activation : this compound ions are crucial for the activity of various enzymes including:
  • Carboxypeptidases : Involved in protein digestion.
  • Alcohol dehydrogenase : Plays a role in alcohol metabolism.
  • Carbonic anhydrase : Facilitates carbon dioxide transport and pH balance.

1.2 Gene Regulation

This compound influences gene expression through its interaction with transcription factors. For instance, this compound-finger proteins bind to DNA and modulate the transcription of genes involved in cell growth and differentiation.

Function	Description
Enzyme Cofactor	Activates over 300 enzymes
Structural Role	Stabilizes protein structures
Gene Expression Regulation	Modulates transcription factors

2. Immunological Impact of this compound

This compound plays a significant role in immune function, influencing both innate and adaptive immunity.

2.1 Immune Cell Function

This compound is essential for the proliferation and function of immune cells such as:

• T-lymphocytes : this compound deficiency impairs T-cell maturation and function.
• Neutrophils : Adequate this compound levels enhance neutrophil chemotaxis and phagocytosis.

2.2 Cytokine Production

This compound modulates cytokine production by immune cells, affecting inflammatory responses. High concentrations of this compound can suppress the production of pro-inflammatory cytokines like TNF-α and IL-1β through inhibition of phosphodiesterase (PDE) activity, which regulates cyclic nucleotide signaling pathways .

3. This compound in Metabolic Processes

This compound is crucial for metabolic regulation, particularly in carbohydrate metabolism and insulin signaling.

3.1 Insulin Secretion

This compound stabilizes insulin within pancreatic β-cells, facilitating its secretion in response to glucose levels. This relationship underscores this compound's role in glucose homeostasis .

3.2 Antioxidant Defense

This compound contributes to antioxidant defenses by stabilizing proteins that protect against oxidative stress. It is involved in the function of metallothioneins, which bind free radicals and reduce cellular damage.

4. Case Studies on this compound Supplementation

Numerous studies have explored the effects of this compound supplementation on health outcomes:

4.1 this compound and Respiratory Infections

A meta-analysis showed that this compound supplementation reduced the duration and severity of common colds in children . The study highlighted that this compound's immunomodulatory effects could enhance resistance to respiratory pathogens.

4.2 this compound Deficiency and Disease

Research indicates that this compound deficiency is linked to increased susceptibility to infections, delayed wound healing, and impaired cognitive function . For example, elderly individuals with low serum this compound levels exhibited higher rates of pneumonia.

5. Conclusion

This compound's biological activity encompasses a wide range of physiological processes critical for maintaining health. Its roles in enzyme function, immune response modulation, metabolic regulation, and antioxidant defense illustrate its importance as an essential nutrient.

6. Future Perspectives

Ongoing research is necessary to fully elucidate the mechanisms by which this compound influences health and disease. Understanding these pathways may lead to innovative therapeutic strategies for conditions associated with this compound deficiency or dysregulation.

Chemical Reactions Analysis

Reactions with Acids

Zinc reacts with both dilute and concentrated acids, producing salts and hydrogen gas (H₂) in non-oxidizing conditions.

Acid Type	Reaction Equation	Conditions & Products
Hydrochloric acid	$\text{Zn(s)} + 2\text{HCl(aq)} \rightarrow \text{ZnCl}_2\text{(aq)} + \text{H}_2\text{(g)}$	Slow reaction at room temperature; forms $[Zn(H_2O)_6]^{2+}$ complex in solution .
Sulfuric acid	$\text{Zn(s)} + \text{H}_2\text{SO}_4\text{(aq)} \rightarrow \text{Zn}^{2+}\text{(aq)} + \text{SO}_4^{2-}\text{(aq)} + \text{H}_2\text{(g)}$	Concentrated acid removes passivating ZnO layer, accelerating reaction .
Nitric acid	$\text{Zn(s)} + 4\text{HNO}_3\text{(aq)} \rightarrow \text{Zn(NO}_3\text{)}_2\text{(aq)} + 2\text{NO}_2\text{(g)} + 2\text{H}_2\text{O(l)}$	Oxidizing conditions yield NO₂ gas instead of H₂ .

Key Notes :

• Extremely pure this compound reacts sluggishly due to a protective basic this compound carbonate layer ($\text{Zn}_5(\text{OH})_6(\text{CO}_3)_2$) .

• Reaction rates increase with acid strength and temperature, releasing significant heat (exothermic) .

Reactions with Bases

This compound’s amphoteric nature allows reactions with strong alkalis, forming zincate ions:

Base	Reaction Equation	Conditions & Products
Sodium hydroxide	$\text{Zn(s)} + 2\text{NaOH(aq)} + 2\text{H}_2\text{O(l)} \rightarrow \text{Na}_2[\text{Zn(OH)}_4]\text{(aq)} + \text{H}_2\text{(g)}$	Forms sodium tetrahydroxozincate(II) .

Mechanism : Hydroxide ions ($\text{OH}^-$) attack this compound, dissolving the metal and releasing hydrogen gas .

3.1. Reaction with Oxygen

This compound tarnishes in moist air, forming a protective oxide layer:
$2\text{Zn(s)} + \text{O}_2\text{(g)} \rightarrow 2\text{ZnO(s)} \quad (\Delta H = -106.4\ \text{kJ})$

• Product : this compound oxide (ZnO), initially white but turning yellow upon prolonged heating .

3.2. Uncommon +3 Oxidation State

A 2021 study demonstrated trivalent this compound ($\text{Zn}^{3+}$) using trianion reagents (e.g., $\text{C}_3\text{N}_3\text{S}_3^{3-}$):

• Process : this compound’s d-electrons participate in bonding, enabling magnetic properties atypical for Zn .

• Implications : Opens pathways for synthesizing novel materials with tailored electronic configurations .

Reactions with Halogens

This compound reacts vigorously with halogens, forming dihalides:

Halogen	Reaction Equation	Product Characteristics
Bromine	$\text{Zn(s)} + \text{Br}_2\text{(g)} \rightarrow \text{ZnBr}_2\text{(s)}$	White crystalline solid .
Iodine	$\text{Zn(s)} + \text{I}_2\text{(g)} \rightarrow \text{ZnI}_2\text{(s)}$	White hygroscopic solid .

5.2. Atomic Layer Deposition (ALD)

This compound oxide deposition via diethylthis compound (DEZ) and water:

• $\text{Zn(C}_2\text{H}_5\text{)}_2\text{(g)} + \text{OH}^- \rightarrow \text{Zn(C}_2\text{H}_5\text{)OH} + \text{C}_2\text{H}_5^-$

• $\text{Zn(C}_2\text{H}_5\text{)OH} + \text{H}_2\text{O} \rightarrow \text{ZnO} + 2\text{C}_2\text{H}_6\text{(g)}$

• Mechanism : Ligand exchange and hydroxylation steps dominate .

Complexation and Precipitation

This compound forms complexes with ammonia and sulfide ions:

Reagent	Reaction Equation	Outcome
Ammonia	$\text{Zn}^{2+}\text{(aq)} + 4\text{NH}_3\text{(aq)} \rightarrow [\text{Zn(NH}_3\text{)}_4]^{2+}\text{(aq)}$	Soluble tetraammine complex .
Sulfide	$\text{Zn}^{2+}\text{(aq)} + \text{S}^{2-}\text{(aq)} \rightarrow \text{ZnS(s)}$	White precipitate (pH ≥ 3) .

This compound’s reactivity is foundational to its use in galvanization, batteries, and catalysis. While its +2 oxidation state dominates conventional chemistry, breakthroughs in stabilizing Zn³⁺ suggest untapped potential in materials science. Continued research into its interfacial behavior (e.g., Cu-Zn catalysts) and reaction kinetics will further expand its industrial utility .

Preparation Methods

Leaching of this compound Ores

This compound sulfide ores (e.g., sphalerite, ZnS) and oxidized minerals (e.g., smithsonite, ZnCO₃) are leached using sulfuric acid or alkaline solutions. For sulfide ores, roasting precedes leaching to convert ZnS to ZnO, which reacts with sulfuric acid:
$\text{ZnS} + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{H}_2\text{S}$
Oxidized ores dissolve directly:
$\text{ZnCO}_3 + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{CO}_2 + \text{H}_2\text{O}$
Leaching efficiency depends on temperature (60–90°C), acid concentration (150–200 g/L), and particle size.

Purification via Cementation

Impurities such as Cu, Cd, and Fe are removed by cementation using this compound dust. For example, cadmium removal follows:
$\text{Cd}^{2+} + \text{Zn} \rightarrow \text{Cd} + \text{Zn}^{2+}$
This step ensures electrolyte purity >99.99% for electrowinning.

Electrowinning for this compound Recovery

Purified ZnSO₄ solution undergoes electrolysis at 35–38°C using lead-silver anodes and aluminum cathodes. The reactions are:

• Cathode : $\text{Zn}^{2+} + 2e^- \rightarrow \text{Zn}$

• Anode : $2\text{H}_2\text{O} \rightarrow \text{O}_2 + 4\text{H}^+ + 4e^-$
  Typical electrolyte composition includes 55–70 g/L Zn and 150–200 g/L H₂SO₄, yielding 99.995% pure this compound.

Table 1: Key Parameters in this compound Electrowinning

Parameter	Range	Source
Current Density	400–600 A/m²
Cell Voltage	3.3–3.8 V
Energy Consumption	3,000–3,300 kWh/ton Zn

Pyrometallurgical Techniques: Smelting and Reduction

Pyrometallurgy remains vital for high-throughput this compound production, particularly from sulfide concentrates.

Imperial Smelting Process (ISP)

The ISP combines lead and this compound smelting in a blast furnace. This compound sulfide concentrates are sintered and reduced with coke at 1,000–1,300°C:
$2\text{ZnS} + 3\text{O}_2 \rightarrow 2\text{ZnO} + 2\text{SO}_2$
$\text{ZnO} + \text{CO} \rightarrow \text{Zn} + \text{CO}_2$
this compound vapor is condensed to 99.99% purity, while lead forms a separate molten phase.

Oxidation-Reduction Zone Smelting

A patented process (US4741770) enhances energy efficiency by segregating oxidation and reduction zones:

• Oxidation Zone : ZnS concentrates react with oxygen-rich gas to form ZnO slag and SO₂:
  $2\text{ZnS} + 3\text{O}_2 \rightarrow 2\text{ZnO} + 2\text{SO}_2$

• Reduction Zone : ZnO slag is reduced with coal, generating Zn vapor and CO/H₂ gases:
  $\text{ZnO} + \text{C} \rightarrow \text{Zn} + \text{CO}$
  Post-combustion of gases in the reduction zone recovers heat, achieving 92% thermal efficiency.

Table 2: Comparative Analysis of Smelting Methods

Method	Purity (%)	Energy Use (GJ/ton)	SO₂ Emissions (kg/ton)
Imperial Smelting	99.99	28–32	1,200–1,500
Oxidation-Reduction	99.95	18–22	600–800

Powder Metallurgy for this compound-Based Materials

Powder metallurgy (PM) is critical for manufacturing porous this compound structures used in biomedical implants and batteries.

Cold Pressing and Sintering

This compound powders (7.5–150 µm) are compacted at 100–500 MPa, followed by sintering at 400°C. Smaller particles (7.5 µm) exhibit higher green density (85–90%) but require sintering to enhance ductility.

Hot Pressing

Hot pressing at 400°C and 500 MPa eliminates porosity, achieving 98% density and Vickers microhardness of 45–50 HV. Larger particles (150 µm) yield superior bend strength (120–150 MPa) due to interlocking grain structures.

Table 3: Mechanical Properties of PM this compound

Processing Method	Density (%)	Microhardness (HV)	Bend Strength (MPa)
Cold Pressing (500 MPa)	85–90	30–35	80–100
Hot Pressing (500 MPa)	95–98	45–50	120–150

Electrowinning Innovations

Hydrogen-Depolarized Anode (HDA)

HDA systems reduce energy consumption by 30% by replacing oxygen evolution with hydrogen oxidation:

• Anode : $\text{H}_2 \rightarrow 2\text{H}^+ + 2e^-$

• Cathode : $\text{Zn}^{2+} + 2e^- \rightarrow \text{Zn}$
  This method operates at 1.2 V, significantly lower than conventional cells .